Cas no 6708-97-0 (1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium)

1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium structure
6708-97-0 structure
Product Name:1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium
CAS No:6708-97-0
MF:C19H25N3O2
MW:327.420704603195
CID:1719961
PubChem ID:5215053
Update Time:2025-04-21

1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium
    • 1-[(4-methylphenyl)methyl]-4-[(2-nitrophenyl)methyl]piperazine-1,4-diium
    • DTXSID40410548
    • 6708-97-0
    • Inchi: 1S/C19H23N3O2/c1-16-6-8-17(9-7-16)14-20-10-12-21(13-11-20)15-18-4-2-3-5-19(18)22(23)24/h2-9H,10-15H2,1H3/p+2
    • InChI Key: YLRBZPFTZPMOCB-UHFFFAOYSA-P
    • SMILES: [O-][N+](C1C=CC=CC=1C[NH+]1CC[NH+](CC2C=CC(C)=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 327.19485
  • Monoisotopic Mass: 327.195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • Boiling Point: 448.6°C at 760 mmHg
  • Flash Point: 225.1°C
  • PSA: 52.02
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.